Cas no 1403564-28-2 (5-Bromo-3-methyl-4-prop-2-ynyloxy-benzofuran-2-carboxylic acid ethyl ester)

• Product Name: 5-Bromo-3-methyl-4-prop-2-ynyloxy-benzofuran-2-carboxylic acid ethyl ester
• CAS No: 1403564-28-2
• MF: C₁₅H₁₃BrO₄
• MW: 337.165323972702
• CID: 5189563
• Update Time: 2025-10-20

5-Bromo-3-methyl-4-prop-2-ynyloxy-benzofuran-2-carboxylic acid ethyl ester Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-3-methyl-4-prop-2-ynyloxy-benzofuran-2-carboxylic acid ethyl ester

• Inchi： 1S/C15H13BrO4/c1-4-8-19-14-10(16)6-7-11-12(14)9(3)13(20-11)15(17)18-5-2/h1,6-7H,5,8H2,2-3H3
• InChI Key： KTDTVHHCJSUVQL-UHFFFAOYSA-N
• SMILES： O1C2=CC=C(Br)C(OCC#C)=C2C(C)=C1C(OCC)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Benzofurans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans

Additional information on 5-Bromo-3-methyl-4-prop-2-ynyloxy-benzofuran-2-carboxylic acid ethyl ester

Comprehensive Overview of 5-Bromo-3-methyl-4-prop-2-ynyloxy-benzofuran-2-carboxylic acid ethyl ester (CAS No. 1403564-28-2)

5-Bromo-3-methyl-4-prop-2-ynyloxy-benzofuran-2-carboxylic acid ethyl ester (CAS No. 1403564-28-2) is a specialized organic compound widely recognized for its unique structural features and potential applications in pharmaceutical and agrochemical research. This compound belongs to the benzofuran derivatives, a class of heterocyclic compounds known for their diverse biological activities. The presence of a bromo substituent and a prop-2-ynyloxy group in its molecular framework enhances its reactivity, making it a valuable intermediate in synthetic chemistry.

In recent years, the demand for benzofuran-based compounds has surged due to their relevance in drug discovery and material science. Researchers are particularly interested in the ethyl ester derivative of this compound, as it offers improved solubility and stability for further chemical modifications. The 5-Bromo-3-methyl-4-prop-2-ynyloxy moiety is a key functional group that enables selective reactions, such as Sonogashira coupling or nucleophilic substitutions, which are critical for designing novel bioactive molecules.

The synthesis of 5-Bromo-3-methyl-4-prop-2-ynyloxy-benzofuran-2-carboxylic acid ethyl ester typically involves multi-step organic reactions, including bromination, etherification, and esterification. Its CAS No. 1403564-28-2 serves as a unique identifier in chemical databases, facilitating accurate literature searches and regulatory compliance. This compound is often discussed in the context of green chemistry and sustainable synthesis, as researchers aim to minimize environmental impact while maintaining high yields.

One of the trending topics in the scientific community is the role of benzofuran derivatives in antimicrobial and anticancer research. Preliminary studies suggest that modifications to the prop-2-ynyloxy side chain can enhance bioactivity, sparking interest in this compound's potential therapeutic applications. Additionally, its ethyl ester group is a subject of exploration for prodrug development, where controlled release mechanisms are desired.

From an industrial perspective, 5-Bromo-3-methyl-4-prop-2-ynyloxy-benzofuran-2-carboxylic acid ethyl ester is gaining attention as a building block for high-performance materials. Its aromatic core and functional groups make it suitable for designing polymers with tailored optical or electronic properties. This aligns with the growing focus on smart materials and organic electronics, where precise molecular control is essential.

For researchers and manufacturers, understanding the spectroscopic data (e.g., NMR, IR, and MS) of this compound is crucial for quality control and structural verification. The CAS No. 1403564-28-2 ensures traceability in supply chains, addressing concerns about counterfeit chemicals and regulatory compliance. Furthermore, its storage and handling require standard laboratory protocols to maintain stability.

In summary, 5-Bromo-3-methyl-4-prop-2-ynyloxy-benzofuran-2-carboxylic acid ethyl ester represents a versatile chemical entity with broad implications in medicinal chemistry, material science, and industrial applications. Its unique structure and reactivity continue to inspire innovative research, positioning it as a compound of significant interest in modern scientific endeavors.